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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931 Get Quote

InChIKey: HCEKGPAHZCYRBZ-UHFFFAOYSA-N

This document provides a concise technical overview of 3'-Fluoroacetophenone, focusing on

its key chemical identifiers and physicochemical properties. The information is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Properties
3'-Fluoroacetophenone is an aromatic ketone that is substituted with a fluorine atom at the

meta-position.[1] Its chemical and physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C8H7FO [2][3][4]

Molecular Weight 138.14 g/mol [2][3]

CAS Number 455-36-7 [3][4]

InChI
1S/C8H7FO/c1-6(10)7-3-2-4-

8(9)5-7/h2-5H,1H3
[3][4]

SMILES CC(=O)c1cccc(F)c1

Appearance
Clear colourless to yellow

liquid
[2]

Boiling Point 81 °C at 9 mmHg [2]

Density 1.126 g/mL at 25 °C [2]

Refractive Index n20/D 1.509 [2]

Flash Point 81 °C (177.8 °F) - closed cup

Solubility Slightly soluble in water. [2][5]

Chemical Identification Workflow
The following diagram illustrates the relationship between the common representations of 3'-
Fluoroacetophenone, leading to its unique InChIKey identifier.

Chemical Structure String Representations
Hashed Identifier

3'-Fluoroacetophenone SMILES
CC(=O)c1cccc(F)c1

Generates InChI
1S/C8H7FO/...

Converts to InChIKey
HCEKGPAHZCYRBZ-UHFFFAOYSA-N

Hashed to
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Chemical Identification Flow

Applications and Research
3'-Fluoroacetophenone serves as a raw material and intermediate in the fields of organic

synthesis, pharmaceuticals, agrochemicals, and dyestuffs.[2] For instance, it has been used as

a precursor in the synthesis of chalcones, which are investigated for applications in drug

discovery and material science.[1] Additionally, the bioreduction of 3'-fluoroacetophenone has

been a subject of study, for example, using cells of Aspergillus terreus.[2]

Safety Information
3'-Fluoroacetophenone is classified as an irritant. Hazard statements indicate that it can

cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335). Appropriate personal protective equipment, including gloves and eyeshields, should be

used when handling this chemical. It is a combustible liquid with a storage class code of 10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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